Cas no 1427460-74-9 (1-(Bromomethyl)-2-(4-isopropylphenoxy)benzene)

• Product Name: 1-(Bromomethyl)-2-(4-isopropylphenoxy)benzene
• CAS No: 1427460-74-9
• MF: C₁₆H₁₇BrO
• MW: 305.209583997726
• CID: 4699768
• Update Time: 2025-06-09

1-(Bromomethyl)-2-(4-isopropylphenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-2-(4-isopropylphenoxy)benzene
• SEL13633591
• OR110514

• Inchi： 1S/C16H17BrO/c1-12(2)13-7-9-15(10-8-13)18-16-6-4-3-5-14(16)11-17/h3-10,12H,11H2,1-2H3
• InChI Key： DOBDALODTYTYDL-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1OC1C=CC(=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 233
• Topological Polar Surface Area: 9.2

Additional information on 1-(Bromomethyl)-2-(4-isopropylphenoxy)benzene

Chemical Profile of 1-(Bromomethyl)-2-(4-isopropylphenoxy)benzene (CAS No. 1427460-74-9)

1-(Bromomethyl)-2-(4-isopropylphenoxy)benzene, identified by the CAS number 1427460-74-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and material science due to its unique structural features and potential applications. This compound belongs to the class of aromatic ethers with a bromomethyl substituent, making it a versatile intermediate for synthetic chemistry. The presence of both a bromomethyl group and an isopropylphenoxy moiety imparts distinct reactivity and functional properties, which are leveraged in various chemical transformations.

The molecular structure of 1-(Bromomethyl)-2-(4-isopropylphenoxy)benzene consists of a benzene ring substituted at the 2-position with a phenoxy group carrying an isopropyl substituent, while the 1-position is functionalized with a bromomethyl group (–CH₂Br). This arrangement creates a balance between electrophilic and nucleophilic sites, facilitating diverse synthetic pathways. The isopropyl group enhances the steric bulk around the phenoxy ring, influencing its interactions with other molecules, while the bromomethyl group serves as a reactive handle for further functionalization.

In recent years, 1-(Bromomethyl)-2-(4-isopropylphenoxy)benzene has been explored as a key intermediate in the synthesis of biologically active compounds. Its bromomethyl functionality allows for facile introduction of various nucleophiles, enabling the construction of complex molecular architectures. For instance, this compound has been utilized in the preparation of phenolic derivatives with potential pharmacological properties. The isopropylphenoxy moiety contributes to lipophilicity, which can be advantageous in drug design for improving membrane permeability and bioavailability.

One notable application of 1-(Bromomethyl)-2-(4-isopropylphenoxy)benzene lies in the development of novel agrochemicals. Researchers have demonstrated its utility in synthesizing phenoxyacetic acid derivatives, which are known for their herbicidal activity. The structural motif present in this compound mimics natural plant growth regulators, allowing for targeted interactions with biological systems. Furthermore, the bromomethyl group enables further derivatization into more complex agrochemicals with enhanced efficacy and selectivity.

The compound's reactivity also makes it valuable in material science applications. For example, it has been employed in the synthesis of polymers and coatings where aromatic ethers contribute to thermal stability and mechanical strength. The presence of both electron-donating (isopropyl) and electron-withdrawing (bromomethyl) groups allows for fine-tuning of polymer properties, making it a promising candidate for advanced material formulations.

Recent studies have highlighted the role of 1-(Bromomethyl)-2-(4-isopropylphenoxy)benzene in medicinal chemistry. Researchers have investigated its potential as a precursor for small-molecule inhibitors targeting enzyme-catalyzed reactions relevant to metabolic pathways. The phenoxy group's ability to interact with hydrophobic pockets in enzymes, combined with the reactivity of the bromomethyl group, provides a scaffold for rational drug design. Preliminary computational studies suggest that derivatives of this compound may exhibit inhibitory activity against certain kinases and esterases, warranting further experimental validation.

The synthesis of 1-(Bromomethyl)-2-(4-isopropylphenoxy)benzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common synthetic route includes halogenation followed by etherification to introduce the isopropylphenoxy group, followed by selective bromination at the 1-position. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing byproduct formation and enhancing yield.

In conclusion, 1-(Bromomethyl)-2-(4-isopropylphenoxy)benzene (CAS No. 1427460-74-9) represents a versatile building block with significant potential across multiple scientific disciplines. Its unique structural features enable diverse applications in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new synthetic methodologies and biological activities, this compound is poised to remain an important tool in chemical innovation.